Cas no 2228201-05-4 (3-bromo-2-ethynylphenol)

• Product Name: 3-bromo-2-ethynylphenol
• CAS No: 2228201-05-4
• MF: C₈H₅BrO
• MW: 197.028701543808
• CID: 6350913
• PubChem ID: 165645239
• Update Time: 2025-05-27

3-bromo-2-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethynylphenol
• 2228201-05-4
• EN300-1916723

• Inchi： 1S/C8H5BrO/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5,10H
• InChI Key： RQUQZGVQDLTJLI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C#C)O

Computed Properties

• Exact Mass: 195.95238g/mol
• Monoisotopic Mass: 195.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-2-ethynylphenol

Comprehensive Analysis of 3-Bromo-2-ethynylphenol (CAS No. 2228201-05-4): Properties, Applications, and Innovations

3-Bromo-2-ethynylphenol (CAS No. 2228201-05-4) is a specialized organic compound gaining traction in pharmaceutical and material science research. Its unique molecular structure, featuring a phenol core substituted with bromo and ethynyl groups, enables versatile reactivity. This compound is increasingly studied for its potential in click chemistry applications, a hot topic in drug discovery and polymer science. Researchers are exploring its role as a building block for complex molecules, particularly in bioconjugation and catalyst design.

The growing interest in 3-Bromo-2-ethynylphenol aligns with current trends in green chemistry and sustainable synthesis. Its ethynyl group allows efficient Huisgen cycloaddition reactions, a key process in modern drug development pipelines. Recent publications highlight its utility in creating bioactive scaffolds, addressing frequent search queries about novel pharmaceutical intermediates. The compound's halogenated aromatic nature also makes it valuable for material engineering, particularly in organic electronics and photovoltaic research.

Analytical studies of CAS No. 2228201-05-4 reveal interesting structure-activity relationships. The bromine atom provides excellent leaving group potential, while the phenolic hydroxyl offers hydrogen bonding capabilities. This dual functionality responds to common search terms like "multifunctional aromatic compounds" and "hybrid organic molecules." In medicinal chemistry forums, researchers discuss its potential as a privileged structure for kinase inhibitor development.

From a synthetic perspective, 3-Bromo-2-ethynylphenol demonstrates remarkable stability under various cross-coupling conditions. This property addresses frequent technical questions about Sonogashira reaction compatibility and palladium-catalyzed transformations. The compound's spectral characteristics (distinct NMR patterns and mass spec fragmentation) make it easily identifiable, a crucial factor for quality control in contract research organizations.

Emerging applications in agrochemical research have positioned 3-Bromo-2-ethynylphenol as a candidate for crop protection agent development. Its structural features align with searches for "eco-friendly pesticide intermediates" and "low-persistence bioactive compounds." The ethynyl moiety particularly enables innovative propargylation strategies in synthetic biology.

Thermodynamic studies of CAS No. 2228201-05-4 show favorable lipophilicity parameters (logP ~2.8), answering frequent queries about compound bioavailability. This characteristic, combined with moderate water solubility, makes it valuable for formulation science. Recent patent analyses reveal growing interest in its derivatives for controlled release systems and drug delivery platforms.

In material science circles, 3-Bromo-2-ethynylphenol is discussed for conductive polymer applications. Its ability to participate in polymerization reactions while maintaining aromatic conjugation responds to searches about "organic semiconductor precursors." The compound's thermal stability (decomposition >250°C) makes it suitable for high-performance material synthesis.

Quality specifications for 3-Bromo-2-ethynylphenol typically require ≥98% purity by HPLC analysis, addressing industry concerns about fine chemical standards. Storage recommendations (2-8°C under inert atmosphere) reflect its sensitivity to oxidative dimerization, a technical point often queried in chemical handling forums. Proper stabilization methods using radical inhibitors are frequently discussed in research papers.

The commercial availability of CAS No. 2228201-05-4 through specialized chemical suppliers has increased significantly, matching search trends for "rare organic building blocks." Current pricing models reflect its status as a research-grade chemical, with bulk quantities available for scale-up studies. Regulatory documentation typically includes complete spectroscopic data and certificates of analysis.

Future research directions for 3-Bromo-2-ethynylphenol may explore its supramolecular chemistry potential, particularly in host-guest systems. The compound's hydrogen bond donor/acceptor capacity makes it interesting for crystal engineering studies. These applications correspond with growing academic interest in functional molecular assemblies and smart materials design.